rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-c]azepine-5(1H)-carboxylate oxalate

Specification

• Molecular Formula: C15H26N2O6
• Molecular Weight: 330.38 g/mol
• IUPAC Name: tert-butyl (3aR,8aS)-2,3,3a,4,6,7,8,8a-octahydro-1H-pyrrolo[3,4-c]azepine-5-carboxylate;oxalic acid
• Standard InChI: InChI=1S/C13H24N2O2.C2H2O4/c1-13(2,3)17-12(16)15-6-4-5-10-7-14-8-11(10)9-15;3-1(4)2(5)6/h10-11,14H,4-9H2,1-3H3;(H,3,4)(H,5,6)/t10-,11-;/m1./s1
• Standard InChI Key: BLBZVYWDUZNIQO-NDXYWBNTSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC[C@@H]2CNC[C@@H]2C1.C(=O)(C(=O)O)O
• SMILES: CC(C)(C)OC(=O)N1CCCC2CNCC2C1.C(=O)(C(=O)O)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2CNCC2C1.C(=O)(C(=O)O)O

Introduction

rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-c]azepine-5(1H)-carboxylate oxalate is a complex organic compound with a specific stereochemistry. It is used in various chemical syntheses and is available from several suppliers worldwide. This compound is notable for its unique structure, which includes a pyrroloazepine ring system, a tert-butyl group, and an oxalate counterion.

Purity and Availability

• The purity of this compound varies among suppliers, with common purities ranging from 95% to 97%.

• It is available from various chemical suppliers globally, including Shanghai Haohong Pharmaceutical Co., Ltd. and others.

Synthesis Overview

The synthesis of rel-tert-Butyl (3aR,8aS)-octahydropyrrolo[3,4-c]azepine-5(1H)-carboxylate oxalate typically involves complex organic reactions that require precise control over stereochemistry. The exact synthesis pathway may vary depending on the starting materials and desired yield.

Applications

This compound is primarily used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules. Its unique structure makes it a valuable intermediate for creating complex heterocyclic compounds.

Suppliers

• Shanghai Haohong Pharmaceutical Co., Ltd. (China)

• JK Chemical (China)

• RND Mate (Korea)

Market Information

The market price for this compound can vary significantly based on purity, quantity, and supplier. For example, a 95% purity product is listed at ¥7833.00 in some markets.

Storage and Handling

• Storage Conditions: Typically stored at 2-8°C to maintain stability and purity.

• Handling Precautions: Standard laboratory safety protocols should be followed when handling this compound, including the use of gloves, goggles, and working in a well-ventilated area.